Cas no 6228-98-4 ((Ethynylsulfanyl)benzene)

• Product Name: (Ethynylsulfanyl)benzene
• CAS No: 6228-98-4
• MF: C₈H₆S
• MW: 134.198240756989
• CID: 95175
• PubChem ID: 10942476
• Update Time: 2025-04-18

(Ethynylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• ethynyl phenyl sulfide
• ethynylsulfanylbenzene
• (ethynylsulfanyl)benzene
• (phenylthio)acetylene
• 1-phenylthioacetylene
• ethynyl(phenyl)sulfane
• phenylsulphenylethyne
• 1-(Phenylthio)ethyne
• (Ethynylthio)benzene
• Phenylthioacetylene
• DTXSID30449089
• CS-0266308
• ethynylsulfanyl-benzene
• 6228-98-4
• EN300-91542
• SCHEMBL758909
• (Ethynylsulfanyl)benzene

• Inchi： 1S/C8H6S/c1-2-9-8-6-4-3-5-7-8/h1,3-7H
• InChI Key： KTDJFTDAVHPTDO-UHFFFAOYSA-N
• SMILES： S(C#C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 134.01900
• Monoisotopic Mass: 134.01902136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.10
• Boiling Point: 214 ºC
• Flash Point: 86 ºC
• PSA: 25.30000
• LogP: 2.36940
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

(Ethynylsulfanyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers